Cas no 2640818-02-4 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide
• CAS No: 2640818-02-4
• MF: C₂₀H₂₁NO₂S₂
• MW: 371.516242742538
• CID: 5340951
• PubChem ID: 155801405
• Update Time: 2025-05-19

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• F6520-0106
• 2640818-02-4
• AKOS040700542
• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-4-methoxybenzenepropanamide

• Inchi： 1S/C20H21NO2S2/c1-23-16-7-4-15(5-8-16)6-11-20(22)21-13-12-17-9-10-19(25-17)18-3-2-14-24-18/h2-5,7-10,14H,6,11-13H2,1H3,(H,21,22)
• InChI Key： GHBROSJYUNWJGC-UHFFFAOYSA-N
• SMILES： C1(CCC(NCCC2SC(C3SC=CC=3)=CC=2)=O)=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 371.10137126g/mol
• Monoisotopic Mass: 371.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.0±50.0 °C(Predicted)
• pka: 15.73±0.46(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide

Introduction to N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide (CAS No. 2640818-02-4)

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide, identified by its CAS number CAS No. 2640818-02-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various scientific domains, particularly in the development of advanced materials and bioactive compounds.

The structural composition of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide encompasses a bithiophene moiety linked to an ethyl chain, which is further extended with a propanamide group substituted with a 4-methoxyphenyl moiety. This specific arrangement of functional groups not only contributes to the compound's distinct chemical properties but also opens up diverse possibilities for its utilization in synthetic chemistry and material science.

In recent years, there has been a growing interest in bithiophene-based compounds due to their excellent electronic properties and potential applications in organic electronics. The presence of the bithiophene unit in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide suggests that this compound may exhibit similar characteristics, making it a promising candidate for use in conductive polymers, organic semiconductors, and other advanced materials.

The 4-methoxyphenyl group appended to the propanamide moiety introduces additional functionality to the molecule, which can influence its reactivity and interaction with biological systems. This feature makes N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide a valuable scaffold for further derivatization and exploration in medicinal chemistry.

Recent studies have highlighted the potential of thiophene-based compounds in pharmaceutical applications. The bithiophene core is known for its ability to form stable π-conjugated systems, which can be exploited for the design of drugs with enhanced bioavailability and targeted action. The methoxy group on the phenyl ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity to biological targets.

The propanamide group in N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide serves as a versatile handle for chemical modifications. This allows researchers to tailor the compound's properties for specific applications, such as drug delivery systems or catalysts. The amide functionality is particularly useful in medicinal chemistry due to its ability to form hydrogen bonds, which can enhance the compound's solubility and interactions with biological molecules.

In the context of material science, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide could be employed as a building block for designing novel polymers with tailored electronic and optical properties. The bithiophene unit's ability to self-assemble into ordered structures makes it an attractive candidate for creating high-performance organic electronic devices.

The compound's potential applications extend beyond materials science and pharmaceuticals. It may also find utility in agrochemicals and specialty chemicals, where its unique structural features could contribute to the development of innovative solutions for crop protection and industrial processes.

The synthesis of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions are particularly useful in forming the bithiophene core and introducing the desired functional groups.

Ongoing research efforts are focused on optimizing the synthesis of this compound to improve yield and purity. Additionally, studies are being conducted to explore its reactivity under various conditions, which could provide insights into its potential applications and derivatives.

The pharmacological profile of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide is yet to be fully elucidated. However, preliminary studies suggest that it may exhibit interesting biological activities due to its structural features. Further investigation into its pharmacokinetics and mechanism of action could uncover new therapeutic possibilities.

In conclusion, N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(4-methoxyphenyl)propanamide (CAS No. 2640818-02-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset for researchers working in materials science, pharmaceuticals, and specialty chemicals. As synthetic methodologies continue to advance, the exploration of this compound's properties and applications is likely to yield groundbreaking discoveries.